Cas no 1804087-08-8 (1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one)

• Product Name: 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one
• CAS No: 1804087-08-8
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4975137
• Update Time: 2025-11-01

1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H10BrClOS/c1-14-10-6-7(2-3-8(10)11)9(13)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： KTVRJVKTJIGHKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1SC)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one

1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one: A Comprehensive Overview

1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one, also known by its CAS number 1804087-08-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a methylthio group, and a chlorinated ketone moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and reactivity.

The synthesis of 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one involves a series of carefully designed reactions, often starting from aromatic precursors. The introduction of the methylthio group and the bromine atom at specific positions on the phenyl ring is critical for achieving the desired regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of this synthesis process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

The physical properties of this compound are equally fascinating. It has a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate. These properties make it suitable for various extraction and purification techniques commonly employed in organic chemistry.

Recent studies have highlighted the potential of 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one in the field of medicinal chemistry. Its structure suggests that it could serve as a lead compound for the development of new drugs targeting specific biological pathways. For instance, the bromine atom can act as a leaving group in nucleophilic substitution reactions, enabling the formation of diverse derivatives with varying bioactivities. Additionally, the methylthio group contributes to the molecule's stability and may enhance its pharmacokinetic properties.

In terms of chemical reactivity, this compound exhibits interesting behavior under different reaction conditions. For example, treatment with strong reducing agents such as lithium aluminum hydride (LiAlH4) leads to the reduction of the ketone group to an alcohol, while oxidation reactions can convert it into carboxylic acids or esters depending on the oxidizing agent used. These transformations underscore its versatility as a building block in organic synthesis.

The application of 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one extends beyond traditional chemistry into materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and coordination chemistry. Furthermore, preliminary studies suggest that this compound may exhibit antimicrobial or anticancer activities, making it a promising candidate for further biological evaluations.

In conclusion, 1-(4-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one, with its unique structure and diverse reactivity, continues to be an area of active research across multiple disciplines. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.